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Compound of Interest

Compound Name: JNJ-42165279

Cat. No.: B560100 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like JNJ-42165279 is paramount to maintaining a

secure laboratory environment and adhering to regulatory compliance. This guide provides

essential, step-by-step procedural information for the proper disposal of JNJ-42165279, a

potent and selective fatty acid amide hydrolase (FAAH) inhibitor.

While a specific, publicly available Safety Data Sheet (SDS) detailing the disposal procedures

for JNJ-42165279 has not been identified through comprehensive searches, this document

outlines the best practices for its disposal based on general principles of laboratory chemical

safety and the handling of potent pharmaceutical compounds. The following procedures should

be adapted to comply with the specific guidelines and regulations of your institution and local

authorities.

Core Principles of JNJ-42165279 Disposal
Given that JNJ-42165279 is a potent, biologically active small molecule, it must be treated as

hazardous chemical waste. The primary goal is to prevent its release into the environment and

to avoid accidental exposure to personnel.

Step-by-Step Disposal Protocol
Decontamination of Labware and Surfaces:
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All labware (e.g., glassware, spatulas, weighing boats) that has come into direct contact

with JNJ-42165279 should be decontaminated.

A common and effective method for decontaminating surfaces and equipment

contaminated with organic compounds is to rinse them with a suitable organic solvent,

such as ethanol or isopropanol, to solubilize the compound.

The resulting solvent rinseate must be collected and disposed of as hazardous chemical

waste.

Following the solvent rinse, wash the labware with an appropriate laboratory detergent

and water.

Disposal of Solid JNJ-42165279 Waste:

Unused or expired solid JNJ-42165279 should be disposed of in its original container, if

possible, or in a clearly labeled, sealed container.

The container should be labeled as "Hazardous Waste" and include the full chemical

name: N-(4-chloro-3-pyridinyl)-4-[(2,2-difluoro-1,3-benzodioxol-5-yl)methyl]-1-

piperazinecarboxamide, and the CAS number: 1346528-50-4.

This solid waste must be segregated for collection by your institution's environmental

health and safety (EHS) department or a licensed hazardous waste disposal contractor.

Disposal of JNJ-42165279 in Solution:

Solutions containing JNJ-42165279 (e.g., in DMSO, ethanol) must be collected as

hazardous liquid waste.

Do not dispose of solutions containing JNJ-42165279 down the drain.

Collect all liquid waste in a dedicated, properly labeled, and sealed waste container. The

label should clearly indicate the contents, including the name of the compound and the

solvent(s) used.

Store the liquid waste container in a designated satellite accumulation area until it is

collected for disposal by authorized personnel.
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Disposal of Contaminated Personal Protective Equipment (PPE):

Disposable PPE, such as gloves, lab coats, and bench paper that are contaminated with

JNJ-42165279, should be collected in a designated hazardous waste bag.

This waste should be sealed and disposed of through your institution's hazardous waste

stream.

Logical Workflow for Disposal
Below is a diagram illustrating the decision-making process and workflow for the proper

disposal of JNJ-42165279 and associated materials.
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Disposal workflow for JNJ-42165279.

Data Presentation and Experimental Protocols
Due to the absence of publicly available experimental data specifically on the disposal of JNJ-
42165279, quantitative data for comparison and detailed experimental protocols for disposal-

related experiments cannot be provided. The information presented is based on established

best practices for chemical waste management in a laboratory setting. Researchers should

always refer to their institution's specific protocols and the manufacturer's Safety Data Sheet for

detailed guidance.

In conclusion, while a dedicated disposal document for JNJ-42165279 is not readily available,

by following these general principles of hazardous waste management, researchers can

ensure the safe and compliant disposal of this compound. Always prioritize safety and consult

with your institution's environmental health and safety professionals for specific guidance.

To cite this document: BenchChem. [Navigating the Safe Disposal of JNJ-42165279: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560100#jnj-42165279-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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